Cas no 1497383-16-0 (1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 1497383-16-0
• Molecular Formula: C₁₂H₂₀O₂S
• Molecular Weight: 228.351002693176
• CID: 6101598
• PubChem ID: 65140963

1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid Properties

Names and Identifiers

• 1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(cyclopentylthio)-3,3-dimethyl-
• 1497383-16-0
• 1-(cyclopentylsulfanyl)-3,3-dimethylcyclobutane-1-carboxylicacid
• EN300-1122452
• AKOS014474224

• InChIKey： HYRMTSZYIIMALM-UHFFFAOYSA-N
• Inchi： 1S/C12H20O2S/c1-11(2)7-12(8-11,10(13)14)15-9-5-3-4-6-9/h9H,3-8H2,1-2H3,(H,13,14)
• SMILES： C1(SC2CCCC2)(C(O)=O)CC(C)(C)C1

Computed Properties

• Exact Mass: 228.11840105g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.11840105g/mol
• Heavy Atom Count: 15
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 354.8±25.0 °C(Predicted)
• pka: 3.84±0.40(Predicted)
• Density: 1.14±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates